Cas no 1833236-80-8 (3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one
• CAS No: 1833236-80-8
• MF: C₉H₁₅F₃N₂O
• MW: 224.223412752151
• CID: 4774500
• Update Time: 2025-05-24

3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one

• Inchi： 1S/C9H15F3N2O/c10-9(11,12)7-2-5-14(6-3-7)8(15)1-4-13/h7H,1-6,13H2
• InChI Key： INVCITAHJFZCGF-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(CCN)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3

Additional information on 3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one

Introduction to 3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 1833236-80-8) in Modern Chemical and Pharmaceutical Research

The compound 3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one, identified by its CAS number 1833236-80-8, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, featuring a unique structural configuration, has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both an amino group and a trifluoromethyl-substituted piperidine moiety imparts distinct chemical properties, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of piperidine derivatives, owing to their favorable pharmacokinetic profiles and biological activity. Among these, compounds incorporating a trifluoromethyl group have demonstrated enhanced metabolic stability and binding affinity to biological targets. The specific arrangement of atoms in 3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 1833236-80-8) allows for selective interactions with enzymes and receptors, which is crucial for designing drugs with high specificity and low toxicity.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The amino group serves as a reactive site for further functionalization, enabling the construction of more complex molecules through various coupling reactions. This flexibility has made 3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 1833236-80-8) a preferred building block in medicinal chemistry campaigns aimed at identifying new pharmacophores.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The piperidine ring, particularly when substituted with a trifluoromethyl group, is known to modulate neurotransmitter activity, making it an attractive candidate for drugs targeting conditions such as depression, anxiety, and epilepsy. Preliminary investigations suggest that derivatives of 3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 1833236-80-8) exhibit promising effects on serotonin receptor binding, which could pave the way for novel therapeutics.

The trifluoromethyl group in the molecular structure not only enhances binding affinity but also contributes to lipophilicity, a critical parameter for drug bioavailability. This balance between hydrophilicity and lipophilicity ensures that the compound can efficiently cross biological membranes, thereby improving its therapeutic efficacy. Such properties are particularly valuable in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a challenge.

From a synthetic perspective, 3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 1833236-80-8) exemplifies the importance of structural diversity in drug design. Its synthesis involves multi-step organic transformations that showcase the intersection of expertise in organic chemistry and medicinal chemistry. The compound’s synthesis typically begins with the preparation of the piperidine core, followed by functionalization with an amino-substituted propanone moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the trifluoromethyl group with high selectivity.

The growing interest in fluorinated compounds underscores their significance in modern drug development. Fluoroalkyl groups, including trifluoromethylation products like 3-Amino-1-(4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 1833236-80-8), are widely recognized for their ability to modulate metabolic pathways and enhance drug stability. This has led to an increased focus on fluorine-containing pharmaceuticals, with numerous patents and research publications documenting their use in innovative drug candidates.

In conclusion, 3-Amino-1-(4-(trifluoromethyl)piperidin-1-ylopropananone (CAS No. 1833236808) stands as a testament to the ingenuity of chemical research in addressing complex biological challenges. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for this compound and its derivatives, its role in advancing pharmaceutical science is poised to grow even further.